Cas no 1255784-34-9 (1-(3-Fluoro-4-methoxybenzoyl)piperazine)

• Product Name: 1-(3-Fluoro-4-methoxybenzoyl)piperazine
• CAS No: 1255784-34-9
• MF: C₁₂H₁₅FN₂O₂
• MW: 238.258106470108
• CID: 5526431
• Update Time: 2025-07-24

1-(3-Fluoro-4-methoxybenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluoro-4-methoxybenzoyl)piperazine
• Methanone, (3-fluoro-4-methoxyphenyl)-1-piperazinyl-

• Inchi： 1S/C12H15FN2O2/c1-17-11-3-2-9(8-10(11)13)12(16)15-6-4-14-5-7-15/h2-3,8,14H,4-7H2,1H3
• InChI Key： IXZIZDPXIQIKFL-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C(F)=C1)(N1CCNCC1)=O

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Boiling Point: 407.2±45.0 °C(Predicted)
• pka: 8.34±0.10(Predicted)

Additional information on 1-(3-Fluoro-4-methoxybenzoyl)piperazine

Introduction to 1-(3-Fluoro-4-methoxybenzoyl)piperazine (CAS No. 1255784-34-9)

1-(3-Fluoro-4-methoxybenzoyl)piperazine, identified by the Chemical Abstracts Service Number (CAS No.) 1255784-34-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a piperazine core substituted with a 3-fluoro-4-methoxybenzoyl group, has garnered attention due to its structural features and potential biological activities. The presence of both fluorine and methoxy substituents in the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery.

The piperazine moiety is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to interact with biological targets such as enzymes and receptors. Its structural flexibility allows for the formation of multiple hydrogen bonds, enhancing binding affinity. In contrast, the 3-fluoro-4-methoxybenzoyl group contributes to the compound's lipophilicity and metabolic stability, which are critical factors in drug design. The fluorine atom, in particular, can modulate receptor binding by influencing electron density and steric hindrance.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-(3-Fluoro-4-methoxybenzoyl)piperazine with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in neurological disorders. The benzoyl-piperazine structure is reminiscent of known pharmacological agents that target serotonin receptors, which play a crucial role in mood regulation and cognitive functions.

Moreover, the fluorine substitution at the 3-position of the aromatic ring enhances the compound's metabolic stability by preventing rapid degradation via cytochrome P450-mediated oxidation. This characteristic is particularly advantageous in drug development, as it prolongs the half-life of therapeutic agents and improves bioavailability. The methoxy group at the 4-position further stabilizes the molecule by participating in hydrogen bonding interactions within biological systems.

In vitro studies have begun to explore the potential therapeutic applications of 1-(3-Fluoro-4-methoxybenzoyl)piperazine. Initial findings indicate that it may possess neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier is another promising feature, as many neurological disorders require direct access to central nervous system targets.

The synthesis of 1-(3-Fluoro-4-methoxybenzoyl)piperazine involves multi-step organic reactions, including condensation and nucleophilic substitution processes. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing pharmaceutical intermediates with minimal impurities, ensuring safety and efficacy in subsequent drug formulations.

As research progresses, the integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel bioactive compounds like 1-(3-Fluoro-4-methoxybenzoyl)piperazine. Predictive models can screen vast chemical libraries for molecules with desired pharmacokinetic profiles, reducing the time and cost associated with traditional trial-and-error approaches. This synergy between computational methods and experimental validation has revitalized interest in exploring structurally diverse compounds for therapeutic use.

The role of fluorinated aromatic rings in medicinal chemistry cannot be overstated. These motifs are prevalent in approved drugs due to their ability to enhance binding affinity and metabolic stability. For instance, fluoroaromatics are key components of antiviral and anticancer agents, where their electronic properties fine-tune interactions with biological targets. The case of 1-(3-Fluoro-4-methoxybenzoyl)piperazine exemplifies how strategic substitution can yield compounds with tailored pharmacological properties.

Future directions in research may focus on optimizing synthetic routes to improve scalability and sustainability. Green chemistry principles are increasingly being applied to minimize waste and hazardous reagents during production processes. Additionally, exploring derivatives of 1-(3-Fluoro-4-methoxybenzoyl)piperazine could uncover new therapeutic avenues by modifying substituent positions or introducing alternative functional groups.

In conclusion, 1-(3-Fluoro-4-methoxybenzoyl)piperazine (CAS No. 1255784-34-9) represents a promising compound in pharmaceutical research due to its structural features and potential biological activities. Its piperazine core combined with fluoro-and methoxyl-substituted benzoyl moiety offers unique advantages in drug design. As computational tools continue to evolve and synthetic methodologies advance, compounds like this are poised to play significant roles in addressing unmet medical needs across various therapeutic domains.